Cas no 1803863-78-6 (2-Chloro-4-ethylbenzo[d]oxazole)

• Product Name: 2-Chloro-4-ethylbenzo[d]oxazole
• CAS No: 1803863-78-6
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 4820153
• Update Time: 2025-10-28

2-Chloro-4-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-ethylbenzo[d]oxazole

• Inchi： 1S/C9H8ClNO/c1-2-6-4-3-5-7-8(6)11-9(10)12-7/h3-5H,2H2,1H3
• InChI Key： CTNKLVYASIAWDJ-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CC=C2CC)O1

Computed Properties

• Exact Mass: 181.029
• Monoisotopic Mass: 181.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26

Additional information on 2-Chloro-4-ethylbenzo[d]oxazole

Introduction to 2-Chloro-4-Ethylbenzo[d]oxazole (CAS No: 1803863-78-6)

2-Chloro-4-Ethylbenzo[d]oxazole, also known by its CAS number 1803863-78-6, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered rings consisting of two double bonds, one oxygen atom, and one nitrogen atom. The presence of a chlorine substituent at the 2-position and an ethyl group at the 4-position on the benzo ring makes this compound unique in terms of its chemical properties and potential applications.

The synthesis of 2-Chloro-4-Ethylbenzo[d]oxazole involves a series of well-established organic reactions, including Friedel-Crafts acylation, cyclization, and halogenation. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing the environmental footprint associated with traditional synthesis routes. The compound's structure allows for a wide range of functionalization possibilities, making it a valuable building block in drug discovery and material synthesis.

In terms of physical properties, 2-Chloro-4-Ethylbenzo[d]oxazole exhibits a high melting point due to its rigid aromatic system and strong intermolecular hydrogen bonding capabilities. Its solubility in organic solvents such as dichloromethane and THF makes it suitable for various laboratory applications, including chromatography and spectroscopy. The compound's UV-vis absorption characteristics have been extensively studied, revealing strong absorbance in the visible region, which suggests potential applications in optoelectronic materials.

Recent research has focused on the biological activity of 2-Chloro-4-Ethylbenzo[d]oxazole. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a promising candidate for pharmacological applications. Additionally, its ability to act as a precursor in the synthesis of more complex molecules has been explored in medicinal chemistry, where it serves as a key intermediate in the development of novel therapeutic agents.

The application of 2-Chloro-4-Ethylbenzo[d]oxazole extends beyond traditional chemical synthesis into the realm of materials science. Its incorporation into polymer systems has been investigated for enhancing mechanical and thermal properties, while its use in coordination chemistry has led to the development of novel metal complexes with potential catalytic applications.

In conclusion, 2-Chloro-4-Ethylbenzo[d]oxazole (CAS No: 1803863-78-6) is a versatile compound with a diverse range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and functionalization techniques, positions it as an important molecule in contemporary chemical research.